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Compound of Interest

Compound Name: MR-2088

Cat. No.: B15136849

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development professionals. It is not a substitute for a certified Material Safety Data Sheet
(MSDS). Always consult the official MSDS from the supplier and adhere to all institutional and
governmental safety regulations.

Introduction

MR-2088 is a potent and selective inhibitor of UNC-51 like autophagy activating kinase 1
(ULK1) and UNC-51 like autophagy activating kinase 2 (ULK2).[1][2] It is based on a 7-
azaindole scaffold and has demonstrated potential in the context of RAS-driven cancers.[3]
This guide provides a comprehensive overview of the available safety, handling, and
experimental data for MR-2088 to assist researchers in its safe and effective use.

Physicochemical and Biological Properties

MR-2088 is a solid, white to light yellow substance.[4] Its core structure is 1,3-Dihydro-2H-
pyrrolo[2,3-b]pyridin-2-one.[4]

Table 1: Physicochemical Properties of MR-2088
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Property Value Source

Molecular Formula C7HsN20 [4]

Molecular Weight ~134.14 g/mol [4]

Appearance White to light yellow solid [4]
Soluble in organic solvents like

Solubility chloroform and [4]

dichloromethane.

Table 2: In Vitro and In Vivo Activity of MR-2088

Assay/Parameter Target/Organism Value Source
ICso ULK1 2nM [31[4]
ECso ULK1 10 nM [31[4]
PECso ULK1 8.3 [1][2]
pPECso ULK2 8.7 [1][2]14]
) Human Liver )
Half-life (t2) ] 83.1 min [3]
Microsomes
Mouse Liver
Half-life (t%2) ) 70.3 min [3]
Microsomes
Cmax (single 20 ]
) Mice 1667 ng/mL (4.10 uM)  [3]
mg/kg i.p. dose)
Tmax (single 20 )
) Mice 0.75h [3]
mg/kg i.p. dose)
AUC (last) (single 20 ) 345,597 ng-min/mL
Mice [3]

mg/kg i.p. dose)

(14.17 pM-h)

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for MR-2088 was not identified in the
public domain, general safety precautions for handling potent kinase inhibitors should be
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strictly followed.

Personal Protective Equipment (PPE)

A systematic approach to handling this compound is crucial for maintaining a safe laboratory
environment.[4] The following PPE should be worn at all times when handling MR-2088:

o Safety glasses with side shields
o Chemical-resistant gloves

e Alab coat

Engineering Controls

 All handling of solid MR-2088 and preparation of stock solutions should be conducted in a
certified chemical fume hood to avoid inhalation of dust.[4]

Handling Procedures

¢ Avoid the generation of dust when handling the solid compound.[4]
o Use appropriate tools for weighing and transferring the solid.[4]

o Ensure all equipment and reagents are prepared before handling the compound.[4]

Storage

o Stock solutions of MR-2088 should be stored at -80°C for up to 2 years or -20°C for up to 1
year.[5][6]

Experimental Protocols
Preparation of Stock Solutions

For in vitro experiments, a stock solution can be prepared in DMSO. For a 20.8 mg/mL stock
solution, dissolve the appropriate amount of MR-2088 in DMSO.[5][6]
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Preparation of Working Solutions for In Vivo
Experiments

It is recommended to prepare working solutions for in vivo experiments freshly on the day of
use.[5][6]

Protocol 1: Corn Oil Formulation[5][6] This protocol yields a clear solution of = 2.08 mg/mL.
e Prepare a 20.8 mg/mL stock solution in DMSO.

e To prepare a 1 mL working solution, add 100 uL of the DMSO stock solution to 900 pL of
corn oil.

e Mix thoroughly until a clear and uniform solution is obtained.

Protocol 2: PEG300/Tween-80/Saline Formulation[6] This protocol also yields a clear solution
of = 2.08 mg/mL.

Prepare a 20.8 mg/mL stock solution in DMSO.

To prepare a 1 mL working solution, add 100 pL of the DMSO stock solution to 400 pL of
PEG300 and mix evenly.

Add 50 pL of Tween-80 and mix evenly.

Add 450 pL of saline to adjust the final volume to 1 mL.

If precipitation or phase separation occurs during preparation, gentle heating and/or sonication
can be used to aid dissolution.[6]

Kinase Inhibition Bioassay (General Protocol)

The inhibitory potential of MR-2088 on ULK1/2 can be measured using a bioluminescence-
based assay that quantifies the amount of ATP remaining after the kinase-catalyzed
phosphorylation of a substrate.[4]

Materials:
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e Recombinant ULK1 or ULK2 enzyme
» Kinase substrate peptide
o« ATP

» Kinase reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-
35)

 MR-2088 test compound
o Bioluminescent ATP detection reagent

Workflow: The general workflow for such an assay is depicted in the diagram below.
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General Kinase Inhibition Assay Workflow
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Caption: General workflow for a kinase inhibition bioassay.

Mechanism of Action and Signaling Pathway

MR-2088 selectively inhibits ULK1 and ULK2, which are key initiators of the autophagy
process. The 7-azaindole core of MR-2088 is believed to form hydrogen bonds with the hinge
region of the kinase's ATP-binding pocket, thereby blocking ATP binding and inhibiting the
downstream signaling cascade.[4]
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MR-2088 Inhibition of ULK1/2 Signaling Pathway
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Caption: MR-2088 inhibits the ULK1/2 complex, a critical step in autophagy initiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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